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Compound of Interest

Compound Name: ZD 7155(hydrochloride)

Cat. No.: B1682414

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the in-vitro Activity of the Angiotensin Il Receptor Antagonist ZD 7155 and its Alternatives.

This guide provides a detailed comparison of the biological activity of ZD 7155 (hydrochloride),
a potent and selective Angiotensin Il Type 1 (AT1) receptor antagonist, with other widely used
angiotensin receptor blockers (ARBSs) such as Losartan, Valsartan, and Candesartan. The data
presented herein is curated from various in-vitro studies to assist researchers in selecting the
most appropriate compound for their specific experimental needs.

AT1 Receptor Antagonist Activity: A Tabular
Comparison

The following tables summarize the inhibitory concentrations (IC50) and binding affinities (Ki) of
ZD 7155 and other ARBs in various cell lines and tissues. This data provides a quantitative
measure of their potency in blocking the AT1 receptor.
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Cell Line / .
Compound . Assay Type IC50 / Ki (nM) Reference
Tissue
Guinea pi
P9 Radioligand
ZD 7155 adrenal gland o 3.8 (IC50) [1]
Binding
membranes
Angiotensin Il-
ZD 7155 COS-1 cells induced 3 -4 (1C50) [2]
response
Radioligand
Losartan CHO cells o 28.6 (IC50) [2]
Binding
Radioligand
Losartan CHO cells o 40 (IC50) [2]
Binding
Rat adrenal Radioligand
Losartan o 60 (IC50) [3]
cortex Binding
Rat aortic
Ang ll-induced
Valsartan smooth muscle ) 21 (IC50) [4]
PAI-1 secretion
cells
Bovine adrenal Radioligand
Candesartan o 1.12 (IC50) [5]
cortex Binding
_ Radioligand
Candesartan Rabbit aorta o 2.86 (IC50) [5]
Binding

Signaling Pathway and Experimental Workflow

To understand the mechanism of action and the methods used to evaluate these compounds,

the following diagrams illustrate the AT1 receptor signaling pathway and a general workflow for

assessing antagonist activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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